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Compound of Interest

Compound Name: Resveratrol-13C6

Cat. No.: B563777

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of Resveratrol-13C6, a carbon-13 labeled
stable isotope of Resveratrol used as a tracer or internal standard in various studies.

Resveratrol-13C6, while not classified as a hazardous substance under all regulations,
presents certain health risks. It is harmful if swallowed, causes serious eye damage, and may
provoke allergic or asthmatic reactions upon inhalation.[1] Adherence to proper disposal
protocols is crucial to mitigate these risks and prevent environmental contamination.

Hazard Identification and Safety Precautions

Before handling Resveratrol-13C6, it is imperative to be familiar with its hazard classifications.
Key safety precautions include wearing appropriate personal protective equipment (PPE), such
as gloves, protective clothing, and eye/face protection.[1] Work should be conducted in a well-

ventilated area to avoid the formation and inhalation of dust.[1][2]

Hazard Summary:
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Hazard Statement GHS Classification Precautionary Measures

Do not eat, drink or smoke

Harmful if swallowed Acute Toxicity 4 (Oral) when using this product. Rinse

mouth if swallowed.

Wear eye protection. If in eyes,
Causes serious eye damage Eye Damage 1 rinse cautiously with water for
several minutes.[1]

Avoid breathing dust. If
May cause allergy or asthma o )
) ) o experiencing respiratory
symptoms or breathing Respiratory Sensitization 1 ]
symptoms, call a poison center

difficulties if inhaled
or doctor.[1]

Step-by-Step Disposal Procedures

The primary recommendation for the disposal of Resveratrol-13C6 is to engage a licensed
professional waste disposal service.[1] The material should be prepared for disposal by
dissolving or mixing it with a combustible solvent, followed by incineration in a chemical
incinerator equipped with an afterburner and scrubber.[1] Under no circumstances should this
chemical be allowed to enter drains or the environment.[1][2]

Experimental Workflow for Waste Segregation and Disposal

The following diagram illustrates the decision-making process for handling different types of
waste containing Resveratrol-13C6 in a laboratory setting.
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Waste Identification

Resveratrol-13C6 Waste Generated

/ v \

Is the waste pure/unused compound? Is the waste a dilute solution? Is the waste contaminated labware (e.g., vials, pipette tips)?

Yes Yes Yes

egregation‘ 'and Storage

Collect in a designated, labeled hazardous waste container.

Y

Segregate from other chemical waste streams.

Y

Store in a cool, dry, well-ventilated area away from incompatible materials.|

Professional Disposal

Contact licensed professional waste disposal service.

Provide Safety Data Sheet (SDS) to the disposal service.

Follow their instructions for packaging and pickup.

Final Disposal: Incineration in a chemical incinerator.

Click to download full resolution via product page

Resveratrol-13C6 Waste Disposal Workflow
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Detailed Protocols for Waste Handling

1. Unused or Expired Resveratrol-13C6:

o Keep the compound in its original, tightly sealed container.

o Label the container clearly as "Hazardous Waste: Resveratrol-13C6".

» Store in a designated, secure waste accumulation area that is cool and dry.[3]
2. Solutions Containing Resveratrol-13C6:

o Collect all aqueous and solvent-based solutions containing Resveratrol-13C6 in a
dedicated, sealed, and properly labeled waste container.

o The label should indicate the contents, including the solvent and the approximate
concentration of Resveratrol-13C6.

e Do not mix with other, incompatible waste streams.
3. Contaminated Labware:

o Disposable items such as pipette tips, gloves, and vials that have come into contact with
Resveratrol-13C6 should be collected in a separate, sealed plastic bag or container.

e This container must also be labeled as "Hazardous Waste: Resveratrol-13C6 Contaminated
Debris".

» For non-disposable glassware, rinse with a suitable solvent (e.g., ethanol or acetone) and
collect the rinsate in the designated liquid waste container.

4. Spills:
¢ In the event of a spill, avoid generating dust.[1]
o Wear appropriate PPE, including respiratory protection.

o Carefully sweep up the solid material and place it in a sealed container for disposal.
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o Clean the spill area with a damp cloth or paper towel, and dispose of the cleaning materials
as contaminated waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of Resveratrol-13C6, protecting both themselves and the environment. Always
consult your institution's specific safety and waste disposal guidelines, as they may include
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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